3-Methyl-2-naphthalenylacetonitrile

• CAS No.: 1261632-26-1
• Molecular Formula: C13H11N
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 2-(3-methylnaphthalen-1-yl)acetonitrile
• InChI: InChI=1S/C13H11N/c1-10-8-11-4-2-3-5-13(11)12(9-10)6-7-14/h2-5,8-9H,6H2,1H3
• InChI Key: ZXHQMCZOUYWLEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC=CC=C2C(=C1)CC#N

Description

3-Methyl-2-naphthalenylacetonitrile is a useful research compound. Its molecular formula is C13H11N and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

KCN (1.81 g, 27.85 mmol) was added to a solution of 2-bromomethyl-3-methylnaphthalene (5.95 g, 25.32 mmol) in 150 mL of DMSO at room temperature. The resulting mixture was stirred 1 hour, diluted with water (175 mL) and stirred another 15 minutes. The resulting precipitate was collected by filtration, washed with water and dried in vacuo to give the desired product (3.71 g g, 81%) of sufficient purity for use in the subsequent reaction.